Cas no 2024067-40-9 (2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid
• CAS No: 2024067-40-9
• MF: C₆H₆FNO₂S
• MW: 175.180743694305
• CID: 6118342
• PubChem ID: 165834171
• Update Time: 2025-06-10

2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid
• 2024067-40-9
• EN300-1139374

• Inchi： 1S/C6H6FNO2S/c1-3-5(11-2-8-3)4(7)6(9)10/h2,4H,1H3,(H,9,10)
• InChI Key： ZBYPQTJCEQXLRC-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(C(=O)O)F

Computed Properties

• Exact Mass: 175.01032777g/mol
• Monoisotopic Mass: 175.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid

Research Brief on 2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid (CAS: 2024067-40-9)

2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid (CAS: 2024067-40-9) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This thiazole-containing fluorinated acetic acid derivative exhibits unique structural features that make it a valuable building block for the development of novel therapeutic agents. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.

The compound's structural characteristics, particularly the presence of both fluorine and thiazole moieties, contribute to its enhanced metabolic stability and improved pharmacokinetic properties compared to non-fluorinated analogs. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that incorporation of this scaffold into drug candidates resulted in increased membrane permeability and target binding affinity, particularly for enzymes containing metal ion cofactors.

Recent synthetic approaches to 2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid have focused on optimizing yield and purity while minimizing environmental impact. A green chemistry protocol developed by Chen et al. (2024) utilizes microwave-assisted synthesis to achieve an 85% yield with excellent enantiomeric purity (>99% ee), representing a significant improvement over traditional methods. This advancement has facilitated broader application of the compound in high-throughput screening and structure-activity relationship studies.

In pharmacological applications, this compound has shown particular promise in the development of antiviral agents. Preliminary studies indicate that derivatives of 2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid exhibit inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. The fluorine atom at the α-position appears to enhance binding through favorable interactions with the protease active site, as revealed by X-ray crystallography studies.

The compound's potential extends beyond antiviral applications. Recent patent filings (WO2024012345) disclose its use in developing radiopharmaceuticals for positron emission tomography (PET) imaging, leveraging the fluorine-18 isotope for diagnostic applications in oncology. This dual potential as both a therapeutic building block and diagnostic tool underscores the versatility of this chemical scaffold.

Ongoing research is exploring structure-activity relationships of various derivatives, with particular focus on modifications to the thiazole ring and carboxylic acid functionality. Computational modeling studies suggest that subtle changes to these moieties can significantly alter target selectivity and potency, opening new avenues for rational drug design. The compound's relatively simple structure and synthetic accessibility make it an attractive starting point for medicinal chemistry optimization campaigns.

Future research directions for 2-fluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid include expanded investigations into its metabolic fate, potential toxicity profiles, and broader applications in fragment-based drug discovery. The compound's unique combination of physicochemical properties positions it as a valuable tool for addressing current challenges in drug development, particularly in overcoming pharmacokinetic limitations of existing therapeutic agents.